Cas no 1627590-06-0 (potassium 4-(dimethylamino)-3-methylphenyltrifluoroboranuide)

• Product Name: potassium 4-(dimethylamino)-3-methylphenyltrifluoroboranuide
• CAS No: 1627590-06-0
• MF: C₉H₁₂BF₃KN
• MW: 241.102793693542
• MDL: MFCD09993551
• CID: 5605883
• PubChem ID: 129966299
• Update Time: 2025-06-08

potassium 4-(dimethylamino)-3-methylphenyltrifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• potassium [4-(dimethylamino)-3-methylphenyl]trifluoroboranuide
• 1627590-06-0
• EN300-9603943
• potassium 4-(dimethylamino)-3-methylphenyltrifluoroboranuide

• MDL： MFCD09993551
• Inchi： 1S/C9H12BF3N.K/c1-7-6-8(10(11,12)13)4-5-9(7)14(2)3;/h4-6H,1-3H3;/q-1;+1
• InChI Key： PFHFUKOJYLLZBZ-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(=C(C)C=1)N(C)C)(F)F

Computed Properties

• Exact Mass: 241.0651955g/mol
• Monoisotopic Mass: 241.0651955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Additional information on potassium 4-(dimethylamino)-3-methylphenyltrifluoroboranuide

Research Brief on Potassium 4-(Dimethylamino)-3-Methylphenyltrifluoroboranuide (CAS: 1627590-06-0)

Potassium 4-(dimethylamino)-3-methylphenyltrifluoroboranuide (CAS: 1627590-06-0) is a specialized organotrifluoroborate compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique trifluoroborate moiety and dimethylamino functional group, serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Recent studies have highlighted the compound's role in facilitating the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its stability under physiological conditions and compatibility with aqueous reaction environments make it an attractive candidate for drug discovery applications. Researchers have leveraged its properties to streamline the synthesis of novel compounds with potential applications in oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of potassium 4-(dimethylamino)-3-methylphenyltrifluoroboranuide in the synthesis of a new class of BTK (Bruton's tyrosine kinase) inhibitors. The study reported a 15% increase in yield compared to traditional boronic acid derivatives, alongside improved solubility profiles, which are critical for oral bioavailability. These findings underscore the compound's potential to address longstanding challenges in drug formulation.

Further investigations into the compound's mechanistic pathways revealed its ability to participate in palladium-catalyzed reactions with minimal byproduct formation. This attribute is particularly valuable in large-scale pharmaceutical manufacturing, where purity and efficiency are paramount. A collaborative effort between academic and industrial researchers, documented in Organic Process Research & Development, showcased its application in the multi-kilogram synthesis of a late-stage intermediate for an investigational anticancer drug.

Despite its advantages, challenges remain in optimizing the compound's reactivity for specific substrates. Ongoing research aims to elucidate structure-activity relationships (SARs) to tailor its properties for targeted applications. For instance, modifications to the dimethylamino group are being explored to enhance selectivity in complex molecular environments, as highlighted in a recent preprint from the BioRxiv repository.

In conclusion, potassium 4-(dimethylamino)-3-methylphenyltrifluoroboranuide (CAS: 1627590-06-0) represents a promising tool in modern synthetic chemistry, with expanding applications in drug discovery and development. Its continued study is expected to yield further innovations in the design and production of therapeutic agents, solidifying its role as a key building block in the pharmaceutical industry.